Cas no 570-62-7 (3a,12b-Dihydroxycholanoic Acid)

• Product Name: 3a,12b-Dihydroxycholanoic Acid
• CAS No: 570-62-7
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 372619
• PubChem ID: 5283831
• Update Time: 2025-04-19

3a,12b-Dihydroxycholanoic Acid Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12b)-
• (4R)-4-[(3R,5R,8R,9S,10S,12R,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3α,12β-Dihydroxycholanoic Acid
• 12-epi-Deoxycholic acid
• 12-Epideoxycholic acid
• 3a,12b-Dihydroxy-5b-cholan-24-oic acid
• 3a,12b-Dihydroxy-5b-cholanicacid
• 3a,12b-Dihydroxy-5b-cholanoic acid
• 3a,12b-Dihydroxycholanoic acid
• 5b-Cholan-24-oic acid, 3a,12b-dihydroxy- (8CI)
• 5b-Cholanic acid, 3a,12b-dihydroxy- (7CI)
• Cholic acid, 12-epi-deoxy-
• (3α,5β,12β)-3,12-Dihydroxycholan-24-oic acid
• 3a,12b-Dihydroxycholanoate
• 3a,12b-Dihydroxy-5b-cholanic acid
• LAGODEOXYCHOLATE
• D72398
• Lagodeoxycholic
• (R)-4-((3R,5R,8R,9S,10S,12R,13R,14S,17R)-3,12-Dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• CS-15966
• A,12
• 12-epi-deoxy-Cholate
• 12-Epideoxycholate
• CHEMBL410872
• CCRIS 3992
• SCHEMBL10074117
• 3alpha,12beta-Dihydroxycholanoic Acid
• 3
• 3alpha, 12beta-Dihydroxy-5beta-cholanoic acid
• DTXSID901258025
• 3alpha,12beta-dihydroxy-5beta-cholanoic acid
• Q27155184
• A-Dihydroxycholanoic acid
• (3alpha,5beta,12beta)-3,12-Dihydroxycholan-24-oic acid
• C17646
• AKOS037651135
• 12-epi-Deoxycholate
• 3a,12b-Dihydroxy-5b-cholan-24-oate
• 12-epi-deoxy-Cholic acid
• 570-62-7
• CS-0080117
• 3alpha,12beta-Dihydroxy-5beta-cholan-24-oic Acid
• LMST04010041
• 3a,12b-Dihydroxy-5b-cholanoate
• 3a,12b-Dihydroxy-5b-cholanate
• HY-43470
• CHEBI:81242
• NS00123022
• (3I+/-,5I(2),12I(2))-3,12-Dihydroxycholan-24-oic acid
• 3a,12b-Dihydroxycholanoic Acid

• Inchi： 1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16-,17+,18-,19+,20+,21-,23+,24-/m1/s1
• InChI Key： KXGVEGMKQFWNSR-MFSKYVBHSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)O)[C@]21C)O

Computed Properties

• Exact Mass: 392.29265975g/mol
• Monoisotopic Mass: 392.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 547.1±35.0 °C at 760 mmHg
• Flash Point: 298.8±22.4 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

3a,12b-Dihydroxycholanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives